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Compound of Interest

Compound Name: Fmoc-5-Ava-OH

Cat. No.: B557868

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fmoc-5-Aminovaleric acid (Fmoc-5-Ava-OH) is a widely utilized building block in solid-phase
peptide synthesis (SPPS) and various applications within drug development and discovery. Its
structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group on a five-carbon amino
acid linker, makes it a versatile tool for introducing spacing elements into peptide sequences
and for the development of complex molecular architectures. This guide provides an in-depth
overview of the safety and handling procedures necessary for the responsible use of Fmoc-5-
Ava-OH in a laboratory setting.

Chemical and Physical Properties

A clear understanding of the chemical and physical properties of Fmoc-5-Ava-OH is
fundamental to its safe handling and storage. The following table summarizes key quantitative
data for this compound.
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Property Value Reference
CAS Number 123622-48-0 [1]
Molecular Formula C20H21NO4 [2][1]
Molecular Weight 339.39 g/mol [1]
Appearance White to off-white powder

Purity >98% (HPLC) 2]

Melting Point 137-145 °C

Storage Temperature 2-8°C

Solubility

Soluble in organic solvents like

DMF and DCM.

Safety and Hazard Information

While a specific, comprehensive Safety Data Sheet (SDS) for Fmoc-5-Ava-OH is not readily

available, the safety profile can be inferred from data on similar Fmoc-protected amino acids

and the parent compound, 5-aminovaleric acid. The primary hazards are associated with its

potential for irritation.

GHS Hazard Classification (Anticipated)

Based on analogous compounds, Fmoc-5-Ava-OH is anticipated to fall under the following

GHS classifications:

Hazard Class Category Hazard Statement
Skin Irritation 2 H315: Causes skin irritation
o H319: Causes serious eye

Eye Irritation 2A o

irritation
Specific Target Organ Toxicity H335: May cause respiratory
(Single Exposure) irritation
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Note: This classification is based on data for structurally related compounds and should be
used as a guideline. Always refer to the supplier-specific SDS for the most accurate
information.

Handling Precautions

Safe handling of Fmoc-5-Ava-OH is crucial to minimize exposure and ensure a safe laboratory
environment. The following workflow outlines the key handling steps from receipt to disposal.
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Safe Handling Workflow for Fmoc-5-Ava-OH

Receiving and Storage

Receive Shipment

:

Inspect Container for Damage

:

Store at 2-8°C in a Dry, Well-Ventilated Area

Experimental Use

Don Personal Protective Equipment (PPE)

:

Weigh in a Ventilated Enclosure

:

Dissolve in Appropriate Solvent

:

Perform Chemical Reaction

Cleanup and Disposal

Decontaminate Work Surfaces

:

Dispose of Waste According to Regulations

:

Remove and Dispose of Contaminated PPE

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Fmoc-5-Ava-OH.
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Personal Protective Equipment (PPE)

To mitigate the risk of exposure, the following personal protective equipment should be worn

when handling Fmoc-5-Ava-OH:

PPE Type

Specification

Eye Protection

Safety glasses with side shields or goggles.

Hand Protection

Chemical-resistant gloves (e.qg., nitrile).

Respiratory Protection

NIOSH-approved respirator if dust is generated

and ventilation is inadequate.

Skin and Body Protection

Laboratory coat.

Emergency Procedures

In the event of an accidental exposure or spill, the following first-aid and emergency measures

should be taken.

First-Aid Measures

Exposure Route

First-Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is
difficult, administer oxygen. Seek medical

attention if symptoms persist.

Skin Contact

Immediately wash the affected area with soap
and plenty of water. Remove contaminated
clothing. Seek medical attention if irritation

develops.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek medical attention.
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Fire-Fighting Measures

Fmoc-5-Ava-OH is a combustible solid. In the event of a fire:
o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or foam.

o Specific Hazards: Thermal decomposition may produce toxic fumes of carbon and nitrogen
oxides.

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.

Accidental Release Measures

For spills of Fmoc-5-Ava-OH powder:

o Personal Precautions: Evacuate the area and ensure adequate ventilation. Avoid breathing
dust. Wear appropriate PPE.

o Containment and Cleanup: Gently sweep up the spilled solid, avoiding dust generation.
Place the material into a suitable, labeled container for disposal.

e Environmental Precautions: Prevent the material from entering drains or waterways.

Experimental Protocols

Fmoc-5-Ava-OH is primarily used in solid-phase peptide synthesis. The following are
generalized protocols for its application.

General Protocol for Coupling Fmoc-5-Ava-OH to an
Amino-Resin

This protocol outlines the standard procedure for attaching Fmoc-5-Ava-OH to a resin-bound
peptide with a free amino group.

Materials:

¢ Fmoc-5-Ava-OH
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Peptide-bound resin

Coupling reagent (e.g., HBTU, HATU)

Base (e.g., DIPEA, NMM)

Solvent (e.g., DMF, NMP)

Washing solvents (e.g., DMF, DCM)
Procedure:

o Resin Swelling: Swell the peptide-bound resin in the reaction solvent (e.g., DMF) for at least

30 minutes.

o Fmoc Deprotection: Treat the resin with a 20% solution of piperidine in DMF to remove the
Fmoc group from the N-terminal amino acid of the peptide.

e Washing: Thoroughly wash the resin with DMF to remove residual piperidine.
 Activation and Coupling:

In a separate vessel, dissolve Fmoc-5-Ava-OH (typically 3-5 equivalents relative to the

[e]

resin substitution) in the reaction solvent.

[e]

Add the coupling reagent (e.g., HBTU, HATU) and a base (e.g., DIPEA) to the Fmoc-5-
Ava-OH solution to pre-activate the carboxylic acid.

Add the activated Fmoc-5-Ava-OH solution to the washed resin.

[e]

o

Allow the coupling reaction to proceed for 1-2 hours with gentle agitation.
e Washing: Wash the resin with DMF and DCM to remove excess reagents and byproducts.

o Confirmation of Coupling: A small sample of the resin can be tested (e.g., using the Kaiser
test) to confirm the completion of the coupling reaction.

Workflow for Peptide Synthesis using Fmoc-5-Ava-OH
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The following diagram illustrates the cyclical nature of solid-phase peptide synthesis
incorporating Fmoc-5-Ava-OH.

Solid-Phase Peptide Synthesis Cycle with Fmoc-5-Ava-OH

Start with Resin-Bound Peptide

Fmoc Deprotection (Piperidine/DMF)

Wash (DMF)

Couple Activated Fmoc-5-Ava-OH

Wash (DMF/DCM)

Repeat Cycle for Next Amino Acid

Cleave Peptide from Resin

Purify Peptide

Click to download full resolution via product page
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Caption: Cyclical workflow for incorporating Fmoc-5-Ava-OH in SPPS.

Storage and Disposal

Proper storage and disposal are essential for maintaining the integrity of Fmoc-5-Ava-OH and
ensuring environmental safety.

Storage

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.[3]
e The recommended storage temperature is between 2°C and 8°C.[2]

o Keep away from strong oxidizing agents and strong acids.[3]

Disposal

Dispose of waste material in accordance with local, state, and federal regulations.[3] Chemical
waste should be handled by a licensed professional waste disposal service.

Conclusion

Fmoc-5-Ava-OH is a valuable reagent for chemical and pharmaceutical research. Adherence
to the safety, handling, and disposal guidelines outlined in this technical guide is paramount for
the protection of laboratory personnel and the environment. Researchers should always
consult the most current Safety Data Sheet provided by the supplier and be fully aware of the
potential hazards before commencing any experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Fmoc-5-Ava-OH: A Comprehensive Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b557868#fmoc-5-ava-oh-safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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